4-Fluoro-3-amino-1-butanoic acid hydrochloride

• Molecular Formula: C4H9ClFNO2
• Molecular Weight: 157.57 g/mol
• IUPAC Name: 3-amino-4-fluorobutanoic acid;hydrochloride
• InChI: InChI=1S/C4H8FNO2.ClH/c5-2-3(6)1-4(7)8;/h3H,1-2,6H2,(H,7,8);1H
• InChI Key: PUVCOWLNFFYZGT-UHFFFAOYSA-N
• Canonical SMILES: C(C(CF)N)C(=O)O.Cl

Description

4-Fluoro-3-amino-1-butanoic acid hydrochloride is a useful research compound. Its molecular formula is C4H9ClFNO2 and its molecular weight is 157.57 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-Fluoro-3-tert-butoxycarbonylamino-1-butanoic acid (545 mg, 2.46 mmoles) is dissolved in dry ether (20 ml) saturated with hydrogen chloride gas. After a few minutes, the solution becomes turbid and white crystals start to precipitate. Recrystallization from ethanol by addition of diethylether affords 4-fluoro-3-amino-1-butanoic acid hydrochloride (265 mg, 68%), m.p. 152°-153° C. (dec).

Synthesis routes and methods II

Procedure details

4-Fluoro-3-tert-butoxycarbonylamino-1-butanoic acid (545 mg, 2.46 mmoles) is dissolved in dry ether (20 ml) saturated with hydrogen chloride gas. After a few minutes, the solution becomes turbid and white crystals start to precipitate. Recrystallization from ethanol/ether afford beta-monofluoromethyl beta-alanine hydrochloride (265 mg, 68%), m.p. 152°-153° C. (dec).